Cas no 2138206-47-8 (ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2138206-47-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5803803
• PubChem ID: 165485294
• Update Time: 2024-01-04

ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate
• EN300-1120341
• 2138206-47-8

• Inchi： 1S/C11H16N2O3/c1-5-15-8(14)7-12-9(16-13-7)11(4)6-10(11,2)3/h5-6H2,1-4H3
• InChI Key： CFMFJYBHWXCJRR-UHFFFAOYSA-N
• SMILES： O1C(C2(C)CC2(C)C)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2Ų